Cas no 88051-37-0 (1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-)
88051-37-0 structure
Product Name:1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-
CAS No:88051-37-0
MF:C11H10O4
MW:206.194703578949
CID:647161
PubChem ID:10560189
Update Time:2025-04-19
1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-
- 5,8-dihydroxy-6-methyl-2,3-dihydronaphthalene-1,4-dione
- DTXSID80441730
- 88051-37-0
-
- Inchi: 1S/C11H10O4/c1-5-4-8(14)9-6(12)2-3-7(13)10(9)11(5)15/h4,14-15H,2-3H2,1H3
- InChI Key: GIVOCFHHDXGHJS-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=C(C2C(CCC(C=21)=O)=O)O
Computed Properties
- Exact Mass: 206.05790880g/mol
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.6Ų
1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
88051-37-0 (1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-) Related Products
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